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Compound of Interest

Compound Name: Rhein-13C4

Cat. No.: B1502222 Get Quote

Rhein-13C4 is a stable isotope-labeled version of Rhein, an anthraquinone compound

recognized for its anti-inflammatory, antioxidant, and anti-cancer properties.[1][2] The

incorporation of four Carbon-13 isotopes makes it a valuable tool for researchers, particularly

as an analytical standard in applications like High-Performance Liquid Chromatography (HPLC)

and in various drug development and research studies.[3]

Chemical and Physical Properties
Below is a summary of the key identifiers for Rhein-13C4.

Identifier Value

CAS Number 1189928-10-6[1][3][4][5]

Molecular Formula C₁₁¹³C₄H₈O₆[1][3]

Molecular Weight 288.19 g/mol [3][4]

Synonyms
Rheic Acid-13C4, Rhubarb yellow-13C4,

Monorhein-13C4[1][4]

Further detailed experimental protocols and specific signaling pathway involvement of Rhein-
13C4 are not readily available in the public domain. As a stable isotope-labeled compound, its

primary application lies in its use as a tracer and standard for quantitative analysis during the
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investigation of the pharmacokinetic and metabolic profiles of its unlabeled counterpart, Rhein.

[1]

Experimental Workflow: General Application
The general workflow for utilizing Rhein-13C4 in a research setting, such as in

pharmacokinetic studies, would typically follow the logical progression outlined below.

Preparation Phase

Experimentation Phase

Analysis Phase

Rhein-13C4 Standard Preparation

Sample Preparation with Rhein-13C4 as Internal Standard

Test System (e.g., in vivo, in vitro) Preparation

Administration of Rhein to Test System

Sample Collection (e.g., plasma, tissue) at Time Points

LC-MS/MS Analysis

Data Processing and Quantification
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Caption: A generalized experimental workflow for using Rhein-13C4 as an internal standard in

pharmacokinetic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1502222?utm_src=pdf-body
https://www.benchchem.com/product/b1502222?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/rhein-13c4.html
https://www.medchemexpress.com/rhein-13c4.html?locale=ko-KR
https://clearsynth.com/product/rhein-13c4
https://pubchem.ncbi.nlm.nih.gov/compound/Rhein-13C4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62511456.htm
https://www.benchchem.com/product/b1502222#cas-number-and-molecular-formula-of-rhein-13c4
https://www.benchchem.com/product/b1502222#cas-number-and-molecular-formula-of-rhein-13c4
https://www.benchchem.com/product/b1502222#cas-number-and-molecular-formula-of-rhein-13c4
https://www.benchchem.com/product/b1502222#cas-number-and-molecular-formula-of-rhein-13c4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1502222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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